Cas no 2025253-54-5 (Tert-butyl 4-benzoyl-3-methylpiperidine-1-carboxylate)

• Product Name: Tert-butyl 4-benzoyl-3-methylpiperidine-1-carboxylate
• CAS No: 2025253-54-5
• MF: C₁₈H₂₅NO₃
• MW: 303.396005392075
• CID: 5869885
• PubChem ID: 165934737
• Update Time: 2025-05-24

Tert-butyl 4-benzoyl-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28290992
• tert-butyl 4-benzoyl-3-methylpiperidine-1-carboxylate
• 2025253-54-5
• Tert-butyl 4-benzoyl-3-methylpiperidine-1-carboxylate

• Inchi： 1S/C18H25NO3/c1-13-12-19(17(21)22-18(2,3)4)11-10-15(13)16(20)14-8-6-5-7-9-14/h5-9,13,15H,10-12H2,1-4H3
• InChI Key： IPLMLFIVALCGQI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C2C=CC=CC=2)=O)C(C)C1)=O

Computed Properties

• Exact Mass: 303.18344366g/mol
• Monoisotopic Mass: 303.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.6Ų

Additional information on Tert-butyl 4-benzoyl-3-methylpiperidine-1-carboxylate

Tert-butyl 4-benzoyl-3-methylpiperidine-1-carboxylate: A Comprehensive Overview

The compound Tert-butyl 4-benzoyl-3-methylpiperidine-1-carboxylate, identified by the CAS number 2025253-54-5, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In recent years, advancements in synthetic methodologies and its integration into drug design have further highlighted its importance.

At its core, the structure of Tert-butyl 4-benzoyl-3-methylpiperidine-1-carboxylate consists of a piperidine ring substituted with a benzoyl group at the 4-position and a methyl group at the 3-position. The tert-butyl ester group attached to the carboxylic acid moiety adds to its stability and functionality. This combination of substituents contributes to its versatility, making it a valuable compound in both academic research and industrial applications.

Recent studies have explored the synthesis of this compound through various routes, including multi-component reactions and enzymatic catalysis. These methods not only enhance the efficiency of production but also align with the growing demand for sustainable chemical processes. For instance, researchers have reported the use of microwave-assisted synthesis to achieve higher yields and shorter reaction times, which is particularly beneficial for large-scale manufacturing.

The pharmacological properties of Tert-butyl 4-benzoyl-3-methylpiperidine-1-carboxylate have been a focal point in recent research. Preclinical studies suggest that this compound exhibits potential anti-inflammatory and analgesic activities, making it a promising candidate for drug development. Additionally, its ability to modulate certain cellular pathways has opened avenues for its application in treating chronic diseases such as neurodegenerative disorders.

In terms of industrial applications, this compound has found utility in the formulation of advanced materials. Its thermal stability and mechanical properties make it suitable for use in high-performance polymers and composites. Recent breakthroughs in polymer chemistry have demonstrated how incorporating this compound can enhance the durability and flexibility of materials used in aerospace and automotive industries.

The environmental impact of synthesizing Tert-butyl 4-benzoyl-3-methylpiperidine-1-carboxylate has also been a subject of scrutiny. Green chemistry principles are increasingly being applied to minimize waste and reduce energy consumption during production. Innovations such as solvent-free reactions and catalytic recycling are being implemented to ensure that the synthesis process is both efficient and eco-friendly.

Looking ahead, the future of this compound lies in its potential for further functionalization. Researchers are exploring ways to modify its structure to enhance bioavailability or target specific biological systems. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new dimensions for this versatile molecule.

In conclusion, Tert-butyl 4-benzoyl-3-methylpiperidine-1-carboxylate stands as a testament to the ingenuity of modern chemistry. Its diverse applications, coupled with ongoing advancements in synthesis and application techniques, ensure that it remains at the forefront of chemical innovation.